Propanenitrile, 3-[2-(dimethylamino)ethoxy]-

• CAS RN: 22397-29-1
• Molecular Formula: C7H14N2O
• Molecular Weight: 142.20 g/mol
• IUPAC Name: 3-[2-(dimethylamino)ethoxy]propanenitrile
• InChI: InChI=1S/C7H14N2O/c1-9(2)5-7-10-6-3-4-8/h3,5-7H2,1-2H3
• InChI Key: MNAXYNVBGBASIG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCOCCC#N

Description

Propanenitrile, 3-[2-(dimethylamino)ethoxy]- is a useful research compound. Its molecular formula is C7H14N2O and its molecular weight is 142.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

244 g of acrylonitrile are added dropwise to 356.5 g of 2-dimethylaminoethanol and 5 ml of Triton B in the course of 15 minutes. In the course of the ensuing exothermic reaction the mixture warms from room temperature to 75° C. While adding a further 5 ml of Triton B, the mixture is heated for 8 hours to 95° C. and then distilled. Yield: 451.4 g (79.4%) of analytically pure product (analysis by gas chromatography); b.p. 102° C./8 torr.

Synthesis routes and methods II

Procedure details

530 g of acrylonitrile are added dropwise to 890 g (10 mols) of dimethylaminoethanol and 0.3 g of dissolved sodium at room temperature. The mixture is left to stand for 24 hours and low-boiling constituents are distilled off.